Cas no 46824-35-5 (N-[2-(1-pyrrolidinyl)ethyl]-1h-benzimidazol-2-amine)

• Product Name: N-[2-(1-pyrrolidinyl)ethyl]-1h-benzimidazol-2-amine
• CAS No: 46824-35-5
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 1517664
• Update Time: 2024-08-24

N-[2-(1-pyrrolidinyl)ethyl]-1h-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-pyrrolidinyl)ethyl]-1h-benzimidazol-2-amine
• 1H-Benzimidazol-2-amine, N-[2-(1-pyrrolidinyl)ethyl]-

• Inchi： 1S/C13H18N4/c1-2-6-12-11(5-1)15-13(16-12)14-7-10-17-8-3-4-9-17/h1-2,5-6H,3-4,7-10H2,(H2,14,15,16)
• InChI Key： GLZCUTQPYIWJSJ-UHFFFAOYSA-N
• SMILES： C1(NCCN2CCCC2)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 230.153
• Monoisotopic Mass: 230.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Density: 1.233
• Boiling Point: 418.528°C at 760 mmHg
• Flash Point: 206.918°C
• Refractive Index: 1.683
• pka: 11.44±0.10(Predicted)